Cas no 34329-73-2 (methyl 3-bromo-2-oxo-butanoate)

• Product Name: methyl 3-bromo-2-oxo-butanoate
• CAS No: 34329-73-2
• MF: C₅H₇BrO₃
• MW: 195.011281251907
• MDL: MFCD11227208
• CID: 1011560
• PubChem ID: 329826136
• Update Time: 2025-04-20

methyl 3-bromo-2-oxo-butanoate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-oxo-butyric acid methyl ester
• 3-Bromo-2-oxobutanoic Acid Methyl Ester
• methyl 3-bromo-2-oxobutanoate
• 3-bromo-2-oxobutyric acid methyl ester
• AG-C-82404
• CTK6I6863
• HYDCQMJFDPQCJH-UHFFFAOYSA-
• methyl 3-bromo-2-ketobutyrate
• methyl 3-bromo-2-oxobutyrate
• QC-10763
• SBB091819
• methyl 3-bromo-2-oxo-butanoate
• 3-bromo-2-oxo-butanoic acid methyl ester
• F13543
• SCHEMBL286748
• 3-bromo-2-oxobutanoic acid methylester
• EN300-115517
• SB36727
• AKOS006323924
• A847162
• DA-32725
• SY096671
• methyl3-bromo-2-oxobutanoate
• MFCD11227208
• Butanoic acid, 3-bromo-2-oxo-, methyl ester
• InChI=1/C5H7BrO3/c1-3(6)4(7)5(8)9-2/h3H,1-2H3
• DTXSID40457933
• 3-Bromo-2-oxobutyric acid methyl ester, AldrichCPR
• HYDCQMJFDPQCJH-UHFFFAOYSA-N
• 34329-73-2

• MDL： MFCD11227208
• Inchi： 1S/C5H7BrO3/c1-3(6)4(7)5(8)9-2/h3H,1-2H3
• InChI Key： HYDCQMJFDPQCJH-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)OC)=O)C

Computed Properties

• Exact Mass: 193.95781
• Monoisotopic Mass: 193.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 0.51190

methyl 3-bromo-2-oxo-butanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43-52
• Safety Instruction： 36/37
• Hazardous Material Identification：